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Compound of Interest

Compound Name: 1-Dodecene

Cat. No.: B104418

An In-depth Technical Guide to the Health and Safety of 1-Dodecene in a Laboratory Setting
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling and use of 1-
dodecene in a laboratory environment. The following sections detail the substance's
properties, associated hazards, and recommended safety protocols to ensure the well-being of
laboratory personnel and the protection of the environment.

Chemical and Physical Properties

1-Dodecene is a clear, colorless liquid with a mild, pleasant odor[1][2][3][4]. It is a long-chain
alpha-olefin, insoluble in water but soluble in organic solvents such as ethanol, ether, and
acetone[4][5][6].

Table 1: Physical and Chemical Properties of 1-Dodecene
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Property Value Source
Chemical Formula C12H24 [41[7]
Molecular Weight 168.32 g/mol [2][41[6]
Boiling Point 213-216 °C (415-421 °F) [21[31[5][8]1[9]
Melting Point -35 °C (-31 °F) [2][5]1[6][9]
Flash Point 76-77 °C (169-171 °F) [B15161[8][1[10][11][12]
Autoignition Temperature 225-255 °C (437-491 °F) [8lI91[11][12]
Density 0.758 g/mL at 20 °C [21[5][8]
Vapor Density 5.8 (air=1) [4115]119]
Vapor Pressure 0.2 mm Hg at 20 °C [518]
Insoluble in water; soluble in
Solubility ethanol, ether, acetone, [1][4]5]16]
petroleum ether
Explosive Limits 0.6% - 5.4% by volume [5][10][12]

Hazard Identification and Classification

1-Dodecene is classified as a combustible liquid and may be fatal if swallowed and enters the

airways|[8][10][13]. It can also cause skin and eye irritation[7][8].

Table 2: GHS Hazard Classification for 1-Dodecene
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Hazard Class Category Hazard Statement
Flammable Liquids 4 H227: Combustible liquid

o H304: May be fatal if
Aspiration Hazard 1 )

swallowed and enters airways
Skin Irritation 2 H315: Causes skin irritation
o H319: Causes serious eye

Eye Irritation 2A

irritation

Specific Target Organ Toxicity
(Single Exposure)

H336: May cause drowsiness

or dizziness

Hazardous to the Aquatic

Environment, long-term hazard

H410: Very toxic to aquatic life

with long lasting effects

Source:[8]

Table 3: NFPA 704 Diamond for 1-Dodecene

Category Rating Description

Health 1 May cause significant irritation.

Must be moderately heated or

exposed to relatively high

Flammability 2 )
ambient temperature before
ignition can occur.
Normally stable, even under
Instability 0 fire exposure conditions, and is

not reactive with water.

Special Hazards -

Source:[4][10]

Health Hazards and First Aid Measures
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3.1. Routes of Exposure and Symptoms

Ingestion: May be fatal if swallowed and enters airways due to aspiration hazard[8][10][13].
Ingestion can lead to aspiration pneumonitis[8][9].

Inhalation: Inhalation of high concentrations of vapors may cause respiratory tract irritation
and could have a narcotic effect, leading to drowsiness or dizziness[1][3][4][8].

Skin Contact: May cause mild skin irritation[7]. Prolonged or repeated contact can defat the
skin, leading to dryness or cracking[8][9].

Eye Contact: May cause eye irritation[1][7].

3.2. First Aid Protocols

Ingestion: Do NOT induce vomiting[1][2][8][9][10][13][14]. Immediately call a poison center or
doctor/physician[7][8][10][13][14]. If vomiting occurs naturally, have the victim lean forward to
reduce the risk of aspiration[14].

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing[1][7]. If symptoms persist, seek medical advice[7][10][13].

Skin Contact: Remove contaminated clothing. Wash the affected area with plenty of soap
and water[2][7][8][9]. If skin irritation occurs, get medical advice/attention[7].

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do[1][2][7][8][9]. Continue rinsing and seek medical
attention[7][8][9].

Handling and Storage Protocols

4.1. Safe Handling

Work in a well-ventilated area, preferably under a chemical fume hood, to prevent the
accumulation of vapors[3][7][8][9].

Keep away from heat, sparks, open flames, and other ignition sources[7][8][10]. No smoking
in the handling area[3][7][8][9][10][13].
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Use only non-sparking tools to prevent ignition[3][7][8].

Ground and bond containers and receiving equipment to prevent static discharge[1][7].

Avoid contact with skin and eyes[3][7][8].

Wear appropriate personal protective equipment (PPE) as detailed in Section 5[7][8][10][13].

Wash hands thoroughly after handling[7][8].
4.2. Storage

e Store in a cool, dry, well-ventilated place away from direct sunlight and heat sources[5][7][8]
[10][13]. Storage temperature should be below +30°C[5][15].

o Keep containers tightly closed when not in use[7][8][10][13].

o Store separately from incompatible materials such as strong oxidizing agents, halogens, and
inorganic acids[5][8][9].

Personal Protective Equipment (PPE)

Table 4: Recommended Personal Protective Equipment for Handling 1-Dodecene
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Protection Type Specification Source

Chemical safety goggles or a
Eye/Face Protection face shield. Contact lenses [41718s1elLe]

should not be worn.

Neoprene or nitrile rubber
gloves. Wear suitable

Skin Protection protective clothing to prevent [A15107181e116]
skin contact. Flame-resistant

clothing may be appropriate.

If ventilation is inadequate, use
) ) a NIOSH-approved respirator
Respiratory Protection ) ] [7118][16]
with an organic vapor

cartridge.

Emergency eye wash fountains and safety showers should be readily available in the
immediate work area[7].

Accidental Release and Disposal
6.1. Spill Response Protocol

» Eliminate Ignition Sources: Immediately remove all sources of ignition from the area (no
smoking, flares, sparks, or flames)[1][3][8].

» Ventilate the Area: Ensure adequate ventilation.

o Evacuate Personnel: Evacuate unnecessary personnel from the spill area[7]. Isolate the spill
or leak area for at least 50 meters (150 feet) in all directions[1].

o Contain the Spill: Use dikes or absorbents to prevent the spill from spreading and entering
sewers or waterways[1][7].

o Absorb the Spill: Cover the spill with a non-combustible absorbent material such as sand,
earth, diatomaceous earth, or vermiculite[1][10][13].
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e Collect and Dispose: Use clean, non-sparking tools to collect the absorbed material and
place it into a suitable, closed container for disposal[1][3][7][8][10][13].

e Clean the Area: Wash the spill area thoroughly.
6.2. Waste Disposal

» Dispose of 1-dodecene and contaminated materials in accordance with local, state, and
federal regulations[7][8][10][13].

e Incineration in a licensed chemical destruction plant is a recommended method of
disposal[7][8].

e Do not dispose of waste into sewers[7][8]. Avoid release to the environment[7][8][9].

Fire and Explosion Hazards

1-Dodecene is a combustible liquid with a flashpoint of 77°C[7][8][9]. Vapors are heavier than
air and may travel to a source of ignition and flash back[1][3][8]. Containers may explode when
heated[1][3][8].

o Suitable Extinguishing Media: Use water spray, water fog, foam, dry chemical, or carbon
dioxide (CO2)[2][3][71[8][°][10].

» Unsuitable Extinguishing Media: Do not use a high-volume water jet[10].

» Firefighting Procedures: Exercise caution when fighting any chemical fire[7]. Wear self-
contained breathing apparatus (SCBA) and full protective gear[7][16]. Use a water spray to
cool fully closed containers[10].

Stability and Reactivity

o Reactivity: 1-Dodecene is generally stable under normal conditions[5][7]. It may react
vigorously with strong oxidizing agents[1][3][8][9]. It can also react exothermically with
reducing agents to release hydrogen gas[1][8]. In the presence of catalysts like acids, it may
undergo exothermic polymerization[1][8].

e Incompatible Materials: Strong oxidizing agents, bases, and reducing agents[3][5][7][8][9].
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e Hazardous Decomposition Products: Irritating fumes and organic acid vapors may develop
when the material is exposed to elevated temperatures or open flame[7][8].

Experimental Protocols and Workflows
Risk Assessment Workflow

The following diagram illustrates a logical workflow for conducting a risk assessment before

working with 1-dodecene.
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Planning Phase

Identify Experimental Need for 1-Dodecene

Review Safety Data Sheet (SDS)

A4
Assess Hazards:
- Flammability
- Aspiration Toxicity
- Skin/Eye Irritation

A4
Evaluate Potential Exposure Routes:
- Inhalation
- Dermal
- Ingestion

Control Measures

Select Appropriate PPE:
- Goggles
- Nitrile Gloves
- Lab Coat

\4
Implement Engineering Controls:
- Chemical Fume Hood
- Ventilation

Y

Define Safe Handling & Storage Procedures

Procedural Phase
4

Develop Standard Operating Procedure (SOP)

Y

Train Personnel on SOP and Emergency Procedures

Proceed with Experiment
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1-Dodecene Spill Detected

Assess Spill Size and Location

Small & Contained Spill Large or|Uncontained Spill

Alert Personnel in Immediate Area Evacuate the Area
Don Appropriate PPE Contact Emergency Services / EH&S
y y
Contain with Absorbent Material Secure the Area, Prevent Entry

:

Collect with Non-Sparking Tools

;

Dispose in Labeled Waste Container

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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